2-Cyano-5-fluorobenzyl bromide
Cat. No. B1358169
Key on ui cas rn:
421552-12-7
M. Wt: 214.03 g/mol
InChI Key: CHCAGFNTASDQFX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08084605B2
Procedure details
Compound C was prepared by refluxing a mixture of 4-fluoro-2-methylbenzonitrile (Compound B) (2 g, 14.8 mmol), N-bromosuccinimide (NBS) (2.64 g, 15 mmol) and azo-bis-isobutyronitrile (AIBN) (100 mg) in CCl4 under nitrogen for 2 hours. The reaction was cooled to room temperature. The solid was removed by filtration. The organic solution was concentrated to give the crude product the form of an oil, which was used in the next step without further purification. 1H-NMR (400 MHz, CDCl3): δ 7.68 (dd, J=5.2, 8.4 Hz, 1H), 7.28 (dd, J=2.4, 8.8 Hz, 1H), 7.12 (m, 1H), 4.6 (s, 2H).
Name
Name
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:9]=[CH:8][C:5]([C:6]#[N:7])=[C:4]([CH3:10])[CH:3]=1.[Br:11]N1C(=O)CCC1=O.N(C(C)(C)C#N)=NC(C)(C)C#N>C(Cl)(Cl)(Cl)Cl>[Br:11][CH2:10][C:4]1[CH:3]=[C:2]([F:1])[CH:9]=[CH:8][C:5]=1[C:6]#[N:7]
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Inputs
Step One
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Name
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|
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Quantity
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2 g
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Type
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reactant
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Smiles
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FC1=CC(=C(C#N)C=C1)C
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC1=CC(=C(C#N)C=C1)C
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Name
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|
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Quantity
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2.64 g
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Type
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reactant
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Smiles
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BrN1C(CCC1=O)=O
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Name
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|
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Quantity
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100 mg
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|
Type
|
reactant
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Smiles
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N(=NC(C#N)(C)C)C(C#N)(C)C
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|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
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solvent
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Smiles
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C(Cl)(Cl)(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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by refluxing
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CUSTOM
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Type
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CUSTOM
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Details
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The solid was removed by filtration
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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The organic solution was concentrated
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
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BrCC1=C(C#N)C=CC(=C1)F
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Name
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|
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Type
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product
|
|
Smiles
|
|
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
